Cas no 887466-68-4 (1'-(3-chloropropanoyl)-3,4-dihydrospiro1-benzopyran-2,4'-piperidine-4-one)

• Product Name: 1'-(3-chloropropanoyl)-3,4-dihydrospiro1-benzopyran-2,4'-piperidine-4-one
• CAS No: 887466-68-4
• MF: C₁₆H₁₈ClNO₃
• MW: 307.772023677826
• CID: 6437373
• Update Time: 2025-10-20

1'-(3-chloropropanoyl)-3,4-dihydrospiro1-benzopyran-2,4'-piperidine-4-one Chemical and Physical Properties

Names and Identifiers

• 1'-(3-chloropropanoyl)-3,4-dihydrospiro1-benzopyran-2,4'-piperidine-4-one
• Spiro[2H-1-benzopyran-2,4'-piperidin]-4(3H)-one, 1'-(3-chloro-1-oxopropyl)-

• Inchi： 1S/C16H18ClNO3/c17-8-5-15(20)18-9-6-16(7-10-18)11-13(19)12-3-1-2-4-14(12)21-16/h1-4H,5-11H2
• InChI Key： MFMGSSQHLBZMNG-UHFFFAOYSA-N
• SMILES： C12(CCN(C(=O)CCCl)CC1)OC1=CC=CC=C1C(=O)C2

Experimental Properties

• Density: 1.31±0.1 g/cm3(Predicted)
• Boiling Point: 513.1±50.0 °C(Predicted)
• pka: -0.24±0.20(Predicted)

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Benzopyrans Chromones
• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Benzopyrans 1-benzopyrans Chromones

Additional information on 1'-(3-chloropropanoyl)-3,4-dihydrospiro1-benzopyran-2,4'-piperidine-4-one

Professional Introduction to Compound with CAS No. 887466-68-4 and Product Name: 1'-(3-chloropropanoyl)-3,4-dihydrospiro1-benzopyran-2,4'-piperidine-4-one

The compound with the CAS number 887466-68-4 and the product name 1'-(3-chloropropanoyl)-3,4-dihydrospiro1-benzopyran-2,4'-piperidine-4-one represents a significant advancement in the field of pharmaceutical chemistry. This compound belongs to a class of spirocyclic heterocycles, which have garnered considerable attention due to their diverse biological activities and potential therapeutic applications. The structural features of this molecule, particularly the spirocyclic core and the presence of both chloropropanoyl and piperidine moieties, contribute to its unique chemical properties and biological relevance.

Recent research in medicinal chemistry has highlighted the importance of spirocyclic compounds in drug discovery. Spirocycles are known for their rigid three-dimensional structures, which can enhance binding affinity and selectivity when interacting with biological targets. The 1'-(3-chloropropanoyl)-3,4-dihydrospiro1-benzopyran-2,4'-piperidine-4-one molecule exemplifies this trend by incorporating a spirobenzopyran scaffold, which has been extensively studied for its pharmacological potential. This scaffold is particularly interesting because it can mimic the binding pockets of various enzymes and receptors, making it a valuable scaffold for designing novel bioactive molecules.

The presence of the 3-chloropropanoyl group in the molecule adds another layer of complexity and functionality. Chlorinated aliphatic groups are frequently employed in pharmaceuticals due to their ability to modulate metabolic pathways and enhance drug efficacy. The chlorine atom can participate in hydrogen bonding interactions with polar residues in protein targets, thereby improving binding affinity. Additionally, the 3-chloropropanoyl moiety can serve as a site for further derivatization, allowing chemists to fine-tune the properties of the compound for specific applications.

The piperidine ring is another critical structural feature that contributes to the biological activity of this compound. Piperidine derivatives are widely recognized for their role as pharmacophores in numerous drugs, including antipsychotics, antivirals, and antihypertensives. The piperidine moiety in 1'-(3-chloropropanoyl)-3,4-dihydrospiro1-benzopyran-2,4'-piperidine-4-one can interact with biological targets through various non-covalent interactions, such as hydrogen bonding and hydrophobic effects. This makes it an ideal component for designing molecules with enhanced pharmacological properties.

Current research efforts are focused on understanding the mechanisms of action of spirocyclic compounds like 1'-(3-chloropropanoyl)-3,4-dihydrospiro1-benzopyran-2,4'-piperidine-4-one at a molecular level. Advanced computational techniques, such as molecular dynamics simulations and quantum mechanical calculations, are being employed to elucidate how these compounds interact with their biological targets. These studies have revealed that spirocyclic compounds often exhibit high binding affinities due to their optimized spatial orientation and favorable interactions with target proteins.

In addition to computational studies, experimental approaches are also being utilized to investigate the biological activity of this compound. In vitro assays have shown that derivatives of spirobenzopyrans can exhibit potent activity against various enzymes and receptors relevant to human health. For instance, some derivatives have demonstrated inhibitory effects on enzymes involved in inflammation and pain signaling pathways. These findings suggest that 1'-(3-chloropropanoyl)-3,4-dihydrospiro1-benzopyran-2,4'-piperidine-4-one could be a promising lead compound for developing novel therapeutic agents.

The synthesis of this compound represents a significant achievement in organic chemistry. The spirocyclic core was constructed through a series of well-designed reactions that involved ring-closure steps and functional group transformations. The introduction of the 3-chloropropanoyl group required careful control of reaction conditions to ensure high yield and purity. Additionally, the installation of the piperidine moiety was achieved through nucleophilic substitution reactions or other suitable methods depending on the synthetic strategy employed.

The pharmacokinetic properties of 1'-(3-chloropropanoyl)-3,4-dihydrospiro1-benzopyran-2,4'-piperidine-4-one are also an area of active investigation. Understanding how a compound is absorbed, distributed, metabolized, and excreted (ADME) is crucial for determining its potential as a drug candidate. Preliminary studies have suggested that this compound exhibits favorable pharmacokinetic profiles in preclinical models, which bodes well for its future development as a therapeutic agent.

The potential applications of this compound span multiple therapeutic areas. Given its structural features and biological activity profile, 1'-(3-chloropropanoyl)-3,4-dihydrospiro1-benzopyran-2,4'-piperidine-4-one could be explored for treating conditions such as neurological disorders、inflammatory diseases、and infectious diseases。The versatility of its scaffold allows for further modifications that could enhance its efficacy or selectivity against specific disease targets.

Future research directions include exploring new synthetic methodologies for constructing complex spirocyclic structures more efficiently。Additionally，investigating the role of stereochemistry in determining biological activity will be crucial for optimizing drug candidates derived from this scaffold。Collaborations between chemists、biologists、and pharmacologists will be essential in translating these findings into tangible therapeutic benefits。